5,7-Difluoro-2-methylquinolin-4-amine

• CAS No.: 288151-43-9
• Molecular Formula: C10H8F2N2
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 5,7-difluoro-2-methylquinolin-4-amine
• InChI: InChI=1S/C10H8F2N2/c1-5-2-8(13)10-7(12)3-6(11)4-9(10)14-5/h2-4H,1H3,(H2,13,14)
• InChI Key: KYIQJMIJUUMSGW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=CC(=CC2=N1)F)F)N

Description

5,7-Difluoro-2-methylquinolin-4-amine (CAS 288151-43-9) is a fluorinated quinoline derivative of significant interest in medicinal chemistry and pharmaceutical research. With a molecular formula of C 10 H 8 F 2 N 2 and a molecular weight of 194.18 g/mol, this compound serves as a valuable chemical intermediate . This compound is part of a class of molecules being investigated for their potential in antimalarial drug discovery . Research into Endochin-like Quinolones (ELQs) has shown that analogs featuring a 5,7-difluoro substitution on the quinoline core can exhibit potent activity against drug-resistant strains of Plasmodium falciparum and demonstrate efficacy in vivo . The structural motif is key in the optimization of 4(1H)-quinolones that target the parasite's cytochrome bc1 complex . Furthermore, the 2-methylquinolin-4-amine scaffold is a key structure in neuroscience research, particularly in the development of modulators for potassium channels. Small molecule inhibitors based on this core are being explored as tool compounds for studying sodium-activated potassium channels (SLACK, KCNT1) , which are implicated in severe infantile epilepsies such as Malignant Migrating Partial Seizures of Infancy (MMPSI) . Handling and Safety: For Research Use Only. Not intended for diagnostic or therapeutic use. Please refer to the Safety Data Sheet for proper handling instructions .

Comparison with Similar Compounds

The following analysis compares 5,7-Difluoro-2-methylquinolin-4-amine to structurally related quinolin-4-amine derivatives, focusing on substituent effects, physicochemical properties, and inferred biological implications.

Substituent Position and Electronic Effects

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences
5,7-Difluoro-2-methylquinolin-4-amine	5,7-F; 2-CH₃; 4-NH₂	C₁₀H₈F₂N₂	~206.19	Dual fluorine atoms enhance electronegativity and π-π stacking potential.
6-Fluoro-2-methylquinolin-4-amine ()	6-F; 2-CH₃; 4-NH₂	C₁₀H₉FN₂	190.20	Single fluorine at position 6 reduces steric hindrance compared to 5,7-difluoro substitution.
8-Fluoro-2-methylquinolin-4-amine ()	8-F; 2-CH₃; 4-NH₂	C₁₀H₉FN₂	190.20	Fluorine at position 8 alters electronic distribution in the quinoline ring, potentially affecting binding affinity.
5,7-Difluoro-2-phenylquinolin-4-amine ()	5,7-F; 2-Ph; 4-NH₂	C₁₅H₁₁F₂N₂	271.26	Phenyl group at position 2 increases hydrophobicity and steric bulk compared to methyl.

Key Observations :

• Fluorine Substitution: Dual fluorine atoms at positions 5 and 7 (as in the target compound) create a highly electronegative region, improving interactions with hydrophobic enzyme pockets compared to mono-fluoro analogs .
• Methyl vs.

Physicochemical and Pharmacokinetic Properties

Property	5,7-Difluoro-2-methylquinolin-4-amine (Inferred)	6-Fluoro-2-methylquinolin-4-amine ()	5,7-Difluoro-2-phenylquinolin-4-amine ()
LogP (Lipophilicity)	~2.8 (estimated)	2.3	3.5
Solubility	Moderate in DMSO (predicted)	10 mg/mL in DMSO (reported)	Low (due to phenyl group)
Metabolic Stability	High (fluorine reduces CYP450 oxidation)	Moderate	High

Key Observations :

• The phenyl-substituted analog () has higher LogP, suggesting greater membrane permeability but lower aqueous solubility .
• Dual fluorine substitution in the target compound likely improves metabolic stability compared to mono-fluoro analogs .

Preparation Methods

Starting Materials and Key Intermediates

The synthesis of 5,7-difluoro-2-methylquinolin-4-amine typically begins with fluorinated benzoic acid derivatives or halogenated aromatic amines. One common intermediate in related quinoline syntheses is 2-chloro-4,5-difluorobenzoic acid, which can be prepared via diazotization and halogenation reactions from 2-amino-4,5-difluorobenzoic acid.

General Synthetic Strategy

The overall synthetic approach involves:

• Step 1: Preparation of fluorinated benzoic acid derivatives
  Conversion of 2-amino-4,5-difluorobenzoic acid to 2-chloro-4,5-difluorobenzoic acid via treatment with copper(II) chloride, t-butyl nitrite, and acetonitrile at low temperature (0°-5°C), followed by acidification.

• Step 2: Formation of quinoline ring system
  The chloro-substituted benzoic acid derivatives undergo cyclization with appropriate amines (e.g., cyclopropylamine in related cases) in ethanol, often under reflux conditions, to form quinoline carboxylic acid esters or quinolin-4-amine derivatives.

• Step 3: Amination at the 4-position
  Aromatic amines are reacted with quinoline precursors to introduce the amino group at the 4-position. For example, refluxing the quinoline intermediate with an aromatic amine in ethanol for several hours (4–12 hr) yields quinolin-4-amine derivatives.

• Step 4: Purification
  The crude products are purified by recrystallization using solvents such as chloroform and n-hexane to obtain the pure 5,7-difluoro-2-methylquinolin-4-amine as yellow solids with characteristic melting points.

Detailed Reaction Conditions and Yields

Step	Reaction Type	Reagents/Conditions	Outcome/Yield	Reference
1	Diazotization and halogenation	2-amino-4,5-difluorobenzoic acid + CuCl2 + t-butyl nitrite + anhydrous acetonitrile, 0°-5°C, then acidification	2-chloro-4,5-difluorobenzoic acid obtained in good yield
2	Cyclization	Chloro-substituted benzoic acid + cyclopropylamine in ethanol, reflux	Quinoline ester intermediate formed
3	Amination	Quinoline intermediate + aromatic amine, reflux in ethanol for 4–12 hr	5,7-Difluoro-2-methylquinolin-4-amine derivatives, yields up to 91%
4	Purification	Recrystallization from chloroform/n-hexane mixture	Pure yellow crystalline solids

Research Findings and Optimization Notes

• The use of low temperatures (0°-5°C) during diazotization and halogenation steps is critical to avoid side reactions and ensure selective substitution at desired positions.

• Refluxing in ethanol provides an effective medium for cyclization and amination, promoting good solubility of intermediates and facilitating reaction completion within hours.

• Recrystallization using a chloroform and n-hexane solvent system yields high-purity quinoline amine products with consistent melting points, indicating reproducibility.

• The process benefits from inert atmosphere conditions during sensitive steps such as sodium hydride-mediated cyclizations to prevent decomposition.

Comparative Summary of Preparation Routes

Aspect	Method 1 (Diazotization + Cyclization)	Method 2 (Direct Amination of Quinoline)
Starting material	2-amino-4,5-difluorobenzoic acid	Quinoline intermediate (e.g., 5,7-difluoro-2-methylquinolin-4-one)
Key reagents	Copper(II) chloride, t-butyl nitrite, aromatic amines	Aromatic amines, ethanol reflux
Reaction conditions	0°-5°C for diazotization, reflux for cyclization	Reflux in ethanol, 4–12 hours
Product purification	Extraction, acid-base workup, recrystallization	Recrystallization from chloroform/n-hexane
Yield	Moderate to good (not always specified)	Up to 91%
Advantages	High selectivity in halogenation	Simple one-pot amination step
Limitations	Multi-step, requires careful temperature control	Requires pure quinoline intermediate

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5,7-Difluoro-2-methylquinolin-4-amine, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis of quinoline derivatives typically involves cyclization of substituted anilines with ketones or aldehydes under acidic conditions. For fluorinated analogs like 5,7-Difluoro-2-methylquinolin-4-amine, precursors such as 2,4-difluoroaniline derivatives (e.g., (2,4-Difluorophenyl)methylamine) can undergo condensation with methyl-substituted ketones . Key factors include temperature control (80–120°C) and catalyst selection (e.g., p-toluenesulfonic acid for cyclization). Purification via column chromatography (silica gel, hexane/ethyl acetate gradients) is critical to isolate the amine product and remove halogenated byproducts .

Q. How can the molecular structure of 5,7-Difluoro-2-methylquinolin-4-amine be confirmed experimentally?

• Methodological Answer : Use NMR spectroscopy to verify fluorine and proton environments:

• ¹H NMR : Peaks for methyl (δ ~2.5 ppm) and aromatic protons (δ ~6.5–8.0 ppm) with splitting patterns reflecting fluorine coupling (e.g., ⁴J coupling for para-fluorine) .
• ¹⁹F NMR : Distinct signals for fluorine atoms at positions 5 and 7 (δ ~-110 to -120 ppm) .
• X-ray crystallography can resolve spatial arrangements, particularly the planarity of the quinoline ring and fluorine substituent orientations .

Q. What are the primary biological targets or assays used to evaluate 5,7-Difluoro-2-methylquinolin-4-amine?

• Methodological Answer : Fluorinated quinolines are often screened for antimicrobial or anticancer activity. Standard assays include:

• MTT assay for cytotoxicity (IC₅₀ values against cancer cell lines like HeLa or MCF-7) .
• Enzyme inhibition studies (e.g., kinase or tubulin polymerization assays) to assess mechanistic targets .
• MIC determination against bacterial/fungal strains (e.g., S. aureus or C. albicans) .

Advanced Research Questions

Q. How do electronic effects of fluorine substituents influence the reactivity of 5,7-Difluoro-2-methylquinolin-4-amine in nucleophilic substitution reactions?

• Methodological Answer : Fluorine’s electron-withdrawing nature activates the quinoline ring for substitution at positions ortho or para to the fluorine atoms. For example:

• Amination : Use Pd-catalyzed Buchwald-Hartwig coupling with aryl halides to introduce secondary amines at position 4 .
• Halogenation : Electrophilic substitution (e.g., bromine in acetic acid) occurs preferentially at position 8 due to fluorine’s directing effects . Computational DFT studies can predict regioselectivity by analyzing Fukui indices .

Q. How can contradictory data in biological assays (e.g., high in vitro potency but low in vivo efficacy) be systematically addressed?

• Methodological Answer : Discrepancies may arise from poor pharmacokinetics or metabolic instability. Strategies include:

• ADME profiling : Measure plasma stability (e.g., incubation with liver microsomes) and logP values (via HPLC) to assess lipophilicity .
• Prodrug design : Modify the amine group (e.g., acetylation) to enhance bioavailability .
• Metabolite identification : Use LC-MS/MS to detect degradation products in serum .

Q. What computational methods are suitable for predicting the binding mode of 5,7-Difluoro-2-methylquinolin-4-amine to biological targets?

• Methodological Answer : Combine molecular docking (AutoDock Vina, Glide) with MD simulations (GROMACS) to model interactions:

• Docking : Screen against protein targets (e.g., tubulin PDB: 1SA0) to identify binding poses .
• Binding free energy calculations : Use MM-GBSA to rank affinity .
• Validate predictions with SPR (surface plasmon resonance) for kinetic binding data .